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An In Vitro-In Vivo Correlation (IVIVC) is a predictive mathematical model that describes the

relationship between a drug product's in vitro property (typically the rate or extent of drug

dissolution/release) and a relevant in vivo response (such as plasma drug concentration or amount absorbed)

[1]. The U.S. FDA formally defines it as "a predictive mathematical model describing the relationship

between an in vitro property of a dosage form and a relevant in vivo response" [2].

The primary goal of developing an IVIVC is to use a reliable in vitro test as a surrogate for in vivo studies,

which can help streamline formulation development, set meaningful dissolution specifications, and

potentially support biowaivers for certain post-approval changes [1] [3].

Levels of IVIVC and Regulatory Acceptance

The following table outlines the different levels of IVIVC as categorized by regulatory guidance. This can

help you structure your evaluation of any compound, including Anguizole, should data become available.
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Level Definition & Description
Predictive Value & Regulatory
Acceptance

Level A A point-to-point relationship between the in
vitro dissolution curve and the in vivo input
(absorption) curve [1] [2].

High. It is the most informative and

preferred by regulators. It is the only level
that can support a biowaiver for certain

formulation changes [3] [2].

Level B A comparison of the mean in vitro dissolution

time (MDTvitro) to the mean in vivo residence

time (MRT) or dissolution time (MDTvivo). It

uses statistical moment analysis [1] [3].

Moderate. It is not a point-to-point

correlation and does not reflect the actual
shape of the plasma concentration curve.

It is less useful for regulatory purposes [1]
[2].

Level C A single-point relationship between a
dissolution parameter (e.g., t50%, the time to

release 50% of the drug) and a
pharmacokinetic parameter (e.g., Cmax, AUC)

[1] [3].

Low. As a single-point comparison, it does
not represent the entire drug

release/profile. It is useful mainly in early
formulation development [1].

Multiple
Level C

Correlates one or several pharmacokinetic
parameters (Cmax, AUC) with the amount of

drug dissolved at several time points [1] [2].

Moderate to High. Can be as useful as
Level A. If achievable, developing a Level

A correlation is usually feasible and
recommended [1].

A Generalized IVIVC Development Workflow

The process of establishing a Level A IVIVC, which is the most valuable, generally follows a structured

pathway. The diagram below illustrates the key stages from formulation development to model validation.
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Suggestions for Your Research

Since specific data on Anguizole is not available, here are some steps you could take to proceed with your

project:

Verify the Compound Name: Double-check the spelling and nomenclature of "Anguizole." It is

possible the name is proprietary, experimental, or may be known by a different International
Nonproprietary Name (INN) or chemical name.

Explore Related Pathways: If Anguizole is an angiogenesis inhibitor, its effects would be mediated
through specific biological pathways. The diagram below illustrates the key signaling pathways

involved in angiogenesis that are commonly targeted by such inhibitors [4] [5]. Studying these can
provide context for its mechanism of action.
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Consult Specialized Databases: Search in specialized pharmaceutical and life sciences databases

like PubMed, Google Scholar, SciFinder, or Cortellis to find any pre-clinical or clinical data that may
not be publicly available on the general web.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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